Cas no 898756-96-2 (4'-Azetidinomethyl-2,4-dichlorobenzophenone)

• Product Name: 4'-Azetidinomethyl-2,4-dichlorobenzophenone
• CAS No: 898756-96-2
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• MDL: MFCD03841592
• CID: 870933
• PubChem ID: 24724423
• Update Time: 2025-08-04

4'-Azetidinomethyl-2,4-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(2,4-dichlorophenyl)methanone
• 4'-AZETIDINOMETHYL-2,4-DICHLOROBENZOPHENONE
• 4'-AZETIDIN-1-YLMETHYL-2,4-DICHLOROBENZOPHENONE
• SB51626
• 1-{[4-(2,4-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• DTXSID40642822
• {4-[(Azetidin-1-yl)methyl]phenyl}(2,4-dichlorophenyl)methanone
• 898756-96-2
• AKOS016020262
• (4-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone
• MFCD03841592
• 4'-Azetidinomethyl-2,4-dichlorobenzophenone

• MDL： MFCD03841592
• Inchi： 1S/C17H15Cl2NO/c18-14-6-7-15(16(19)10-14)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2
• InChI Key： VVNOUUGCFHINAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.05300
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 441.5°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.629
• PSA: 20.31000
• LogP: 4.36800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Azetidinomethyl-2,4-dichlorobenzophenone

4'-Azetidinomethyl-2,4-dichlorobenzophenone: A Comprehensive Overview

The compound with CAS No 898756-96-2, known as 4'-Azetidinomethyl-2,4-dichlorobenzophenone, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzophenone backbone with an azetidinomethyl group and dichloro substituents. The benzophenone moiety serves as a versatile platform for various chemical modifications, while the azetidinomethyl group introduces additional functional complexity, making this compound a valuable tool in drug discovery and material science.

Recent studies have highlighted the potential of 4'-Azetidinomethyl-2,4-dichlorobenzophenone in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The dichloro substituents on the benzophenone ring contribute to enhanced stability and bioavailability, while the azetidine ring introduces unique stereochemical properties that can be exploited for targeted drug delivery.

The synthesis of 4'-Azetidinomethyl-2,4-dichlorobenzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has proven particularly effective in constructing the azetidinomethyl group, ensuring high yields and purity. This compound is typically synthesized in a controlled laboratory environment to maintain its structural integrity and functional properties.

In terms of applications, 4'-Azetidinomethyl-2,4-dichlorobenzophenone has shown promise in several areas beyond pharmaceuticals. Its photochemical properties make it a candidate for use in advanced materials such as light-emitting diodes (LEDs) and solar cells. Additionally, its ability to act as a precursor for other complex molecules positions it as an essential building block in chemical synthesis.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of 4'-Azetidinomethyl-2,4-dichlorobenzophenone. Quantum mechanical calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of the dichloro groups, which influence its interaction with biological targets. These insights have paved the way for more targeted modifications to optimize its pharmacokinetic properties.

The safety profile of 4'-Azetidinomethyl-2,4-dichlorobenzophenone is currently under rigorous evaluation to ensure its suitability for therapeutic applications. Preliminary toxicological studies indicate that it demonstrates low acute toxicity when administered at recommended doses. However, long-term studies are necessary to fully assess its safety profile and potential for chronic exposure.

In conclusion, 4'-Azetidinomethyl-2,4-dichlorobenzophenone represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional properties make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and pharmacology.